(S)-Ketorolac
(S)-Ketorolac
(S)-ketorolac is a 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid that has S configuration. While (S)-ketorolac is a COX1 and COX2 inhibitor, both enantiomers exhibit analgesic effects. Racemic ketorolac, known simply as ketorolac, is used (mainly as the tromethamine salt) as a potent analgesic for the short-term management of post-operative pain, and in eye drops to relieve the ocular itching associated with seasonal allergic conjunctivitis. It has a role as an analgesic, a cyclooxygenase 2 inhibitor, a cyclooxygenase 1 inhibitor and a non-steroidal anti-inflammatory drug. It is an enantiomer of a (R)-ketorolac.
Brand Name:
Vulcanchem
CAS No.:
66635-92-5
VCID:
VC0028408
InChI:
InChI=1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)/t11-/m0/s1
SMILES:
C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)O
Molecular Formula:
C15H13NO3
Molecular Weight:
255.27 g/mol
(S)-Ketorolac
CAS No.: 66635-92-5
Reference Standards
VCID: VC0028408
Molecular Formula: C15H13NO3
Molecular Weight: 255.27 g/mol
| CAS No. | 66635-92-5 |
|---|---|
| Product Name | (S)-Ketorolac |
| Molecular Formula | C15H13NO3 |
| Molecular Weight | 255.27 g/mol |
| IUPAC Name | (1S)-5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid |
| Standard InChI | InChI=1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)/t11-/m0/s1 |
| Standard InChIKey | OZWKMVRBQXNZKK-NSHDSACASA-N |
| Isomeric SMILES | C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)[C@H]1C(=O)O |
| SMILES | C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)O |
| Canonical SMILES | C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | (S)-ketorolac is a 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid that has S configuration. While (S)-ketorolac is a COX1 and COX2 inhibitor, both enantiomers exhibit analgesic effects. Racemic ketorolac, known simply as ketorolac, is used (mainly as the tromethamine salt) as a potent analgesic for the short-term management of post-operative pain, and in eye drops to relieve the ocular itching associated with seasonal allergic conjunctivitis. It has a role as an analgesic, a cyclooxygenase 2 inhibitor, a cyclooxygenase 1 inhibitor and a non-steroidal anti-inflammatory drug. It is an enantiomer of a (R)-ketorolac. |
| Synonyms | (1S)-5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic Acid; (-)-Ketorolac; S-(-)-Ketorolac; |
| PubChem Compound | 181817 |
| Last Modified | Nov 11 2021 |
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